Cas no 5424-10-2 (1-Piperidinepentanenitrile,a,a-diphenyl-)

• Product name: 1-Piperidinepentanenitrile,a,a-diphenyl-
• CAS No: 5424-10-2
• MF: C₂₂H₂₆N₂
• MW: 318.45524
• CID: 374092
• PubChem ID: 224578

1-Piperidinepentanenitrile,a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinepentanenitrile,a,a-diphenyl-
• 2,2-diphenyl-5-(piperidin-1-yl)pentanenitrile
• 2,2-diphenyl-5-piperidino-valeronitrile
• AC1L5DEC
• AC1Q4QOD
• AG-K-25814
• AR-1D1635
• CTK5A0135
• NSC13175
• NSC-13175
• 5424-10-2
• DTXSID30279560

• Inchi： InChI=1S/C22H26N2/c23-19-22(20-11-4-1-5-12-20,21-13-6-2-7-14-21)15-10-18-24-16-8-3-9-17-24/h1-2,4-7,11-14H,3,8-10,15-18H2
• InChI Key： LTLGIUYCSNPEMF-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)CCCC(C#N)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 318.20978
• Monoisotopic Mass: 318.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.052
• Boiling Point: 490.6°Cat760mmHg
• Flash Point: 208.8°C
• Refractive Index: 1.562
• PSA: 27.03
• LogP: 4.70028